Cas no 57-55-6 ((±)-1,2-Propanediol)

(±) - 1,2-propanediol (1,2 - (RS) -propanediol) is an aliphatic alcohol, which is often used as an excipient in many active molecular preparations to increase the solubility and stability of active molecules
(±)-1,2-Propanediol structure
(±)-1,2-Propanediol structure
(±)-1,2-Propanediol
57-55-6
C3H8O2
76.0944
MFCD00064272
33666
24864713

(±)-1,2-Propanediol Properties

Names and Identifiers

    • 1,2-Propanediol
    • 1,2-DIHYDROXYPROPANE
    • (+/-)-1,2-PROPANEDIOL
    • 1,2-PROPYLENE GLYCOL
    • ARCOPLUS(R)
    • ARCTIC PLUS(R)
    • DOWFROST(TM)
    • FEMA 2940
    • GLYCOL - PROPYLENE
    • METHYL GLYCOL
    • Methylglyeol
    • MONO PROPYLENE GLYCOL
    • PG-AAF
    • PG-ADF
    • PGI
    • PROPANE-1,2-DIOL
    • PROPYLENGLYCOLUM
    • SAFEWING MP IV 2001
    • 1,2-Propanediol analytical reference material
    • Propylene glycol
    • Propylene glycol (PG)
    • Propylene glycol （industrial grade）
    • Gallic acid propyl ester
    • Propyl Gallate
    • Propylene glycol pharmaceutical secondary standard
    • traceable to USP
    • 1,2-PDO
    • α-Propylene glycol
    • 1.2-Propylene
    • 2-Hydroxypropanol
    • Methylethyl glycol
    • Methylethylene glycol
    • Isopropylene glycol
    • Monopropylene glycol
    • Dowfrost
    • Sirlene
    • Trimethyl glycol
    • Propylene Glycol USP
    • 2,3-Propanediol
    • Solargard P
    • alpha-Propyleneglycol
    • Solar Winter BAN
    • dl-Propylene glycol
    • 1,2-Propylenglykol
    • DL-1,2-Propanediol
    • Ucar 35
    • Sentry Propylene Glycol
    • (RS)-1,2-Propanediol
    • (+-)-1,2-Propanediol
    • PG 12
    • (+-)-Propylene glycol
    • propylenglycol
    • alp
    • (±)-1,2-Propanediol
    • 1,2-Propanediol;
    • 1,2-(RS)-Propanediol
    • 1,2-Dihydroxypropane
    • Propylene Glycol
    • Propane-1,2-diol
    • AI3-01898
    • PROPYLENE GLYCOL [FCC]
    • Propylene glycol dl-form
    • NSC35747
    • PROPYLENE GLYCOL (SOLVENT) [VANDF]
    • 1,2-Propylenglykol [German]
    • MLS001055394
    • 1,2-(RS)-Propanediol; 1,2-Dihydroxypropane; 1,2-Propylene glycol
    • propylene glycerol
    • Glycol, Propylene
    • SDM No. 27
    • NSC-35749
    • Glikol propylenowy
    • AKOS016355793
    • BRN 1340498
    • E1520
    • PROPYLENE GLYCOL (EP MONOGRAPH)
    • DSSTox_CID_1206
    • Propylene glycol [USP:JAN]
    • Propylene glycol (USP:JAN)
    • NSC-35748
    • ( inverted exclamation markA)-1,2-Propanediol
    • NSC-35747
    • All purpose lubricant
    • 6DC9Q167V3
    • NCGC00090739-02
    • PROPYLENE GLYCOL [MI]
    • 1-2-propanediol
    • CH3CH(OH)CH2OH
    • SMR000677948
    • (.+/-.)-1,2-Propanediol
    • Propan-1,2-Diol
    • EC 200-338-0
    • BBL011472
    • PROPYLENE GLYCOL DL-FORM [MI]
    • 1ST000649
    • Propylene Glycol, meets USP testing specifications
    • P0485
    • Vet Lube
    • NSC 69860
    • EPA Pesticide Chemical Code 068603
    • Z106938868
    • PROPYLENE GLYCOL (USP MONOGRAPH)
    • Propylenglykol
    • 1,2-Hydroxypropane
    • GR12
    • CAS-25322-69-4
    • EN300-21726
    • 1,2-Propanediol, ReagentPlus(R), 99%
    • racemic 1,2-propanediol
    • 57-55-6
    • Propylene Glycol U.S.P.
    • Poly(propylene glycol) average Mn 2000
    • PROPANEDIOL-
    • MeCH(OH)CH2OH
    • 1,2 -propanediol
    • DB-013280
    • Lubricant Eye Drops Restorative Performance
    • Equate Lubricant Eye Drops Restorative Performance
    • 1,2-Propanediol, ACS reagent
    • 1,2-propane diol
    • Kollisolv pg
    • Non Spermicidal Sterile Lubricating Jelly
    • FEMA No. 2940
    • Systane COMPLETE PF
    • Propyleneglycolum
    • Ilexan P
    • S-(+)-Propylene glycol
    • DEROFEN MIEL
    • STL146584
    • PROPYLENE GLYCOL [II]
    • Propylene glycol, FCC, FG
    • Propylene glycol, United States Pharmacopeia (USP) Reference Standard
    • Walgreen Sterile Lubricant
    • C00583
    • Prolugen
    • GLYCEROL IMPURITY C (EP IMPURITY)
    • SY003769
    • 1,2-Propanediol (8CI,9CI)
    • Propylene glycol; (RS)-propane-1,2-diol; Glycerol Imp. C (EP); GR 43314X; Glycerol Impurity C
    • LS-1391
    • General lube
    • E490
    • NS00009085
    • Metiletilenglicol
    • (R)-(-)-1,2-Propyleneglycol; (R)-(-)-Propylene glycerol; (R)-(-)-Propylene glycol
    • 1000PG
    • bmse000302
    • PROPYLENE GLYCOL [FHFI]
    • (S)-(+)-Propylene glycerol
    • PROPYLENEGLYCOLUM [WHO-IP LATIN]
    • .alpha.-Propylene glycol
    • 1,2-propandiol
    • 1,2-Propanediol, Vetec(TM) reagent grade, 98%
    • SB44656
    • Ins no.1520
    • PROPYLENE GLYCOL [WHO-IP]
    • Systane COMPLETE
    • DA-66939
    • PROPYLENE GLYCOL [MART.]
    • HEB Lubricant Eye Drops Dry Eye Therapy
    • CVS Health Lubricant Drops
    • 63625-56-9
    • CHEBI:16997
    • J-502273
    • PROPYLENE GLYCOL (USP-RS)
    • BRD-A19232309-001-08-6
    • DSSTox_GSID_27863
    • Tox21_111003
    • Ins-1520
    • 1,2-Propanediol, ReagentPlus(R), >=99%
    • 1,2-Propanediol, p.a., ACS reagent, 99.5%
    • propylene-glycol
    • 1,2 Propanediol
    • CHEMBL286398
    • 2-Dihydroxypropanol
    • Propyleeniglykoli
    • 1,2-propyleneglycol
    • GENERAL OB LUBRICANT
    • Propilenoglicol
    • NCGC00090739-03
    • UNII-6DC9Q167V3
    • PROPYLENE GLYCOL [JAN]
    • BP-21014
    • 1,2-Propanediol, SAJ special grade, >=99.0%
    • HY-Y0921
    • Epitope ID:161748
    • AKOS000121049
    • Restorative Formula Lubricant Eye Drops
    • NSC35748
    • L-1,2-propanediol
    • KETO-TREAT
    • NSC35749
    • 1,2-Propanediol, USP, 99.5%
    • CCRIS 5929
    • 1,2-Propanediol, analytical reference material
    • 1,2-Propanediol 100 microg/mL in Acetonitrile
    • Kilfrost ABC-S
    • NSC-69860
    • propylene glycol cefatrizine
    • 1,2-Propanediol, LR, >=99%
    • Propylene glycol (solvent)
    • 3-01-00-02142 (Beilstein Handbook Reference)
    • Walgreens Lubricant Eye Drops Restorative Performance
    • PROPYLENE GLYCOL [USP-RS]
    • 1.2-propanediol
    • C3H8O2
    • Tox21_201812
    • DB01839
    • 1,2-propane-diol
    • (2RS)-PROPANE-1,2-DIOL
    • CAS-57-55-6
    • Tox21_301441
    • 1,2-Propanediol, tested according to Ph.Eur.
    • Propylene glycol, Pharmaceutical Secondary Standard; Certified Reference Material
    • SY003770
    • SB44657
    • PROPYLENE GLYCOL [VANDF]
    • MFCD00064272
    • Equate Support Moisture Lubricant Eye
    • ()-1,2-propanediol
    • Propylene glycol, USP
    • NCGC00090739-01
    • HSDB 174
    • 1,2-Propanediol, meets analytical specification of Ph. Eur., BP, USP, >=99.5%
    • DTXSID0021206
    • NSC69860
    • PROPYLENE GLYCOL [HSDB]
    • DSSTox_RID_78594
    • NCGC00259361-01
    • racemic propylene glycol
    • PROPYLENE GLYCOL (II)
    • NCGC00254159-01
    • CS-0015917
    • GLYCEROL IMPURITY C [EP IMPURITY]
    • Sirlene /Former use/
    • Poly(propylene glycol) average Mn 400
    • Eyelash and Eyebrow Lengthener
    • HOCH2CH(OH)Me
    • USEPA/OPP Pesticide Code: 068603
    • NCGC00090739-04
    • BCP23677
    • NCGC00255183-01
    • Sterile Lubricant drops
    • Lubiseptol Lubricant
    • 1,2-Propanediol, ACS reagent, >=99.5%
    • Propylene glycol, British Pharmacopoeia (BP) Reference Standard
    • WLN: QY1&1Q
    • F1908-0071
    • HOCH2CH(OH)CH3
    • PROPYLENE GLYCOL (MART.)
    • DTXCID901206
    • Caswell No. 713
    • 123120-98-9
    • 1,2-Propanediol, SAJ first grade, >=99.0%
    • 1,2-Propanediol, analytical standard
    • S6258
    • alpha-Propylene glycol
    • CRB71005
    • Propylene glycol (TN)
    • EINECS 200-338-0
    • D00078
    • PROPYLENE GLYCOL [WHO-DD]
    • E-1520
    • PROPYLENE GLYCOL [USP MONOGRAPH]
    • PROPYLENE GLYCOL [EP MONOGRAPH]
    • Glicol propilenico
    • Propane-1,2-glycol
    • Poly(propylene glycol) average Mn 4000
    • CVS Lubricant Eye Drops 15mL
    • 1,2-Propanediol, puriss. p.a., ACS reagent, >=99.5% (GC)
    • Tox21_300006
    • Propylene Glycol (Propane-1,2-diol)
    • Propylene glycol (JP18/USP)
    • Q161495
    • Propylene glycol, European Pharmacopoeia (EP) Reference Standard
    • 1,2-Propanediol, puriss., 99.5%
    • HMS3039O11
    • Walgreens Complete Lubricant Eye Drops
    • Systane Balance
    • OB Lube
    • +Expand
    • MFCD00064272
    • DNIAPMSPPWPWGF-UHFFFAOYSA-N
    • 1S/C3H8O2/c1-3(5)2-4/h3-5H,2H2,1H3
    • O([H])C([H])(C([H])([H])[H])C([H])([H])O[H]
    • 1340498

Computed Properties

  • 76.05240
  • 2
  • 2
  • 1
  • 76.052
  • 5
  • 20.9
  • 0
  • 0
  • 1
  • 0
  • 0
  • 1
  • -0.9
  • nothing
  • 0
  • 40.5

Experimental Properties

  • -0.64050
  • 40.46000
  • 7855
  • n20/D 1.432(lit.)
    n20/D 1.433
  • miscible
  • 187 °C(lit.)
  • −60 °C (lit.)
  • 0.08 mmHg ( 20 °C)
  • Fahrenheit: 217.4 ° f < br / > Celsius: 103 ° C < br / >
  • 2940 | PROPYLENE GLYCOL
  • Colorless, viscous and stable absorbent liquid, almost tasteless, odorless, flammable and low toxic.
  • 6-8 (100g/l, H2O, 20℃)
  • It can be miscible with water, ethanol, ether, chloroform, acetone and other organic solvents. The solubility of hydrocarbons, chlorinated hydrocarbons and oils is small, but it is stronger than that of ethylene glycol.
  • Hygroscopic
  • 1.036 g/mL at 25 °C(lit.)

(±)-1,2-Propanediol Security Information

  • TY2000000
  • 1
  • S24/25
  • S24/25
  • NONH for all modes of transport
  • H316-H320
  • P264-P305+P351+P338+P337+P313-P332+P313
  • warning
  • Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Yes
  • 2.4-17.4%(V)

(±)-1,2-Propanediol Customs Data

  • 2905320000

  • China Customs Code:

    2905320000

(±)-1,2-Propanediol Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AB43114-25g
Propylene glycol
 57-55-6 99%
25g
 $5.00 2024-04-19
abcr
AB207089-500 ml
1,2-Propanediol, ACS, 99.5%; .
 57-55-6 99.5%
500 ml
 €75.90 2024-04-17
Ambeed
A205936-1g
1,2-Propanediol
 57-55-6 99%
1g
 $5.0 2024-05-28
Apollo Scientific
OR5249-500g
1,2-Propanediol
 57-55-6 98%
500g
 £60.00 2023-09-02
City Chemical
P3923-5GAL
1,2-Propanediol
 57-55-6 98%
5gal
 $256.97 2023-09-19
Enamine
EN300-21726-0.05g
propane-1,2-diol
 57-55-6 95%
0.05g
 $19.0 2023-07-07
Life Chemicals
F1908-0071-0.25g
"propane-1,2-diol"
 57-55-6 95%+
0.25g
 $18.0 2023-11-21
MedChemExpress
HY-Y0921-100mL
(±)-1,2-Propanediol
 57-55-6 99.61%
100mL
 ￥600 2023-07-26
Oakwood
107132-100ml
1,2-Propanediol
 57-55-6 99%
100ml
 $10.00 2024-07-19
S e l l e c k ZHONG GUO
S6258-25ul
1,2-Propanediol
 57-55-6 99.83%
25ul
 ¥794.72 2023-09-15

(±)-1,2-Propanediol Synthesis

Synthetic Circuit 1

674-26-0 674-26-0
57-55-6 57-55-6
35066-36-5 35066-36-5
4706-90-5 4706-90-5
3944-36-3 3944-36-3
2381-87-5 2381-87-5
1758-88-9 1758-88-9
934-80-5 934-80-5
769-57-3 769-57-3
763-32-6 763-32-6
700-12-9 700-12-9
630-19-3 630-19-3
600-15-7 600-15-7
590-18-1 590-18-1
563-80-4 563-80-4
527-84-4 527-84-4
526-73-8 526-73-8
504-60-9 504-60-9
488-23-3 488-23-3
115-18-4 115-18-4
115-11-7 115-11-7
115-07-1 115-07-1
106-98-9 106-98-9
106-97-8 106-97-8
99-87-6 99-87-6
98-82-8 98-82-8
96-17-3 96-17-3
95-93-2 95-93-2
78-93-3 78-93-3
78-78-4 78-78-4
75-65-0 75-65-0
75-28-5 75-28-5
74-98-6 74-98-6
74-84-0 74-84-0
64-19-7 64-19-7
64-17-5 64-17-5
Reaction Conditions
1.1 Catalysts: Davicat SiAl 3113 Solvents: Water ;  36 bar, 300 °C
Reference
Processes for conversion of biologically derived mevalonic acid
, United States, , ,

Synthetic Circuit 2

760-67-8 760-67-8
57-55-6 57-55-6
57-55-6 57-55-6
93981-97-6 93981-97-6
149-57-5 149-57-5
Reaction Conditions
1.1 Reagents: Pyridine Solvents: Tetrahydrofuran ;  2 h, cooled
Reference
Skin compositions containing polyhydric alcohol branched-fatty acid esters, and cosmetic cleansing compositions
, Japan, , ,

Synthetic Circuit 3

124-38-9 124-38-9
57-55-6 57-55-6
116-09-6 116-09-6
67-64-1 67-64-1
74-82-8 74-82-8
630-08-0 630-08-0
74-85-1 74-85-1
64-17-5 64-17-5
71-23-8 71-23-8
107-22-2 107-22-2
141-46-8 141-46-8
75-07-0 75-07-0
71-50-1 71-50-1
107-21-1 107-21-1
123-38-6 123-38-6
71-47-6 71-47-6
67-56-1 67-56-1
Reaction Conditions
1.1R:KHCO3, S:H2O, pH 6.8
Reference
Mechanistic Insights into the Formation of Hydroxyacetone, Acetone, and 1,2-Propanediol from Electrochemical CO2 Reduction on Copper
By da Silva, Alisson H. M. et al, Journal of the American Chemical Society, 2023, 145(28), 15343-15352

Synthetic Circuit 4

9000-30-0 9000-30-0
75-56-9 75-56-9
57-55-6 57-55-6
9000-30-0 9000-30-0
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ;  10 min, 25 °C
1.2 3 - 7 h, 60 °C
Reference
Hydroxypropylation of 1,2 Galactomannan by Taguchi's L9 Orthogonal Array Design
Tyagi, Rakhi; Kumar, Vineet; Sharma, Pradeep; Nautiyal, Raman, ChemistrySelect, 2021, 6(33), 8709-8715

Synthetic Circuit 5

9000-30-0 9000-30-0
75-56-9 75-56-9
57-55-6 57-55-6
9000-30-0 9000-30-0
Reaction Conditions
1.1 Catalysts: Sodium hydroxide Solvents: Water ;  30 min, rt
1.2 -
1.3 Reagents: Hydrochloric acid Solvents: Water ;  neutralized
Reference
Hydroxypropylation of Guar Splits: Kinetics and Rheology
Gao, Jie; Grady, Brian P., Industrial & Engineering Chemistry Research, 2019, 58(27), 11673-11679

Synthetic Circuit 6

9000-30-0 9000-30-0
57-55-6 57-55-6
9000-30-0 9000-30-0
Reaction Conditions
Reference
Viscoelastic properties of aqueous guar gum derivative solutions under large amplitude oscillatory shear (LAOS)
Szopinski, Daniel; Luinstra, Gerrit A., Carbohydrate Polymers, 2016, 153, 312-319

Synthetic Circuit 7

9000-30-0 9000-30-0
75-56-9 75-56-9
57-55-6 57-55-6
9000-30-0 9000-30-0
Reaction Conditions
1.1 Catalysts: Sodium hydroxide ,  1-Allyl-3-methylimidazolium chloride Solvents: Water ;  2 h, 80 °C; 80 °C → rt
1.2 12 h, 60 °C
Reference
Preparation of hydroxypropyl guar gum in ionic liquid
Zhan, Zhen-sheng; Yin, Heng; Du, Bin; Kang, Ru-kun; Cui, Ping, Huaxue Yanjiu Yu Yingyong, 2012, 24(9), 1461-1464

Synthetic Circuit 8

9000-30-0 9000-30-0
75-56-9 75-56-9
57-55-6 57-55-6
9000-30-0 9000-30-0
Reaction Conditions
1.1 Catalysts: Potassium hydroxide Solvents: 1-Butyl-3-methylimidazolium chloride ;  8 h, 80 °C
Reference
Homogeneous synthesis of hydroxypropyl guar gum in an ionic liquid 1-butyl-3-methylimidazolium chloride
Zhan, Zhensheng; Du, Bin; Peng, Shuhua; He, Jianping; Deng, Mingyu; et al, Carbohydrate Polymers, 2013, 93(2), 686-690

Synthetic Circuit 9

9004-34-6 9004-34-6
57-55-6 57-55-6
58367-01-4 58367-01-4
6920-22-5 6920-22-5
5343-92-0 5343-92-0
584-03-2 584-03-2
149-32-6 149-32-6
124-38-9 124-38-9
111-29-5 111-29-5
110-63-4 110-63-4
107-21-1 107-21-1
87-99-0 87-99-0
87-78-5 87-78-5
56-81-5 56-81-5
50-70-4 50-70-4
Reaction Conditions
1.1 Catalysts: Nickel ;  26 h, 11.4 MPa, 190 °C; 8 MPa
1.2 Reagents: Water ;  cooled
Reference
Optimisation of the processing conditions of hydrolytic hydrogenation of cellulose using carbon nanofiber supported Ni catalysts
Frecha, E.; Remon, J.; Torres, D.; Suelves, I.; Pinilla, J. L., Catalysis Today, 2023, 423,

(±)-1,2-Propanediol Raw materials

(±)-1,2-Propanediol Preparation Products

(±)-1,2-Propanediol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:57-55-6)(±)-1,2-Propanediol
A1204147
in Stock/in Stock
10l/25l
99%/99%
Friday, 30 August 2024 02:52
161.0/330.0

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